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Compound of Interest

Compound Name: Cynaustine

Cat. No.: B12104757

Disclaimer: Information regarding a compound specifically named "Cynaustine" is
exceptionally limited in publicly accessible scientific literature. The data presented herein
corresponds to the compound listed in the PubChem database under the synonym
"Cynaustine" (CID 28846). Extensive searches for its biological activity, mechanism of action,
and experimental protocols yielded no specific results. Researchers are advised to verify the
compound's name and identity for further investigation.

Chemical Identity and Structure

Cynaustine, as identified in the PubChem database, is a chemical compound with the
molecular formula C15H26CINOA4.[1] Its chemical structure is characterized by a pyrrolizidine
alkaloid core. The systematic IUPAC name for this compound is [(8R)-3,4,5,6,7,8-
hexahydropyrrolizin-4-ium-1-yllmethyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-
methylbutanoate chloride.[1]

Chemical Structure Identifiers:

e SMILES: C--INVALID-LINK--C)(C(=0)OCC1=CC[NH+]2[C@ @H]1CCC2)0">C@@HO.[CI-]
[1]

« InChl: InNChl=1S/C15H25N04.CIH/c1-10(2)15(19,11(3)17)14(18)20-9-12-6-8-16-7-4-5-
13(12)16;/h6,10-11,13,17,19H,4-5,7-9H2,1-3H3;1H/t11-,13+,15+;/m0./s1[1]

e InChiIKey: IAZXZAXZQOMXBB-QWMUGUDESA-N[1]
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Physicochemical Properties

The following table summarizes the key computed physicochemical properties of Cynaustine.
These properties are crucial for researchers in drug development for predicting the compound's
behavior in biological systems.

Property Value Reference
Molecular Weight 319.82 g/mol [1]
Exact Mass 319.1550360 Da [1]
Topological Polar Surface Area  71.2 A2 [1]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

C)c;untg p > s
Rotatable Bond Count 6 [1]
Heavy Atom Count 21 [1]
Formal Charge 0 [1]
CAS Number 17958-39-3 [1]

Biological Activity and Mechanism of Action

Currently, there is no publicly available information regarding the biological activity, mechanism
of action, or associated signaling pathways for Cynaustine. The compound's structural
features, particularly the pyrrolizidine alkaloid skeleton, suggest potential areas of investigation,
but no specific studies have been identified.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
Cynaustine are not available in the public domain based on the conducted searches.

Logical Relationships and Workflows
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Due to the absence of experimental data and biological studies, it is not possible to construct
diagrams representing signaling pathways or experimental workflows for Cynaustine.

Logical Flow for Further Research:

Initial Investigation In Silico Analysis Experimental Validation
e
Verify Compound Identity Literature Search (Alternative Names)

ADMET PredmnaD—»[Tavgex Prediction |{—Hypothesis Driven Chemical Synmesls)—»En Vitro Assays)—PEn Vivo Slud\esj

Click to download full resolution via product page

Caption: A proposed workflow for initiating research on a compound with limited existing data,
such as Cynaustine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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